Cas no 1566-37-6 (1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-)
1566-37-6 structure
Product Name:1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-
CAS No:1566-37-6
MF:C10H9N3OS
MW:219.262960195541
CID:1335182
PubChem ID:135450607
Update Time:2025-04-20
1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl-
- 3-(methylthio)-6-phenyl-1,2,4-triazin-5(2H)-one
- 3-(METHYLTHIO)-6-PHENYL-1,2,4-TRIAZIN-5-OL
- 3-methylsulfanyl-6-phenyl-2H-1,2,4-triazin-5-one
- 3-(Methylsulfanyl)-6-phenyl-1,2,4-triazin-5(4H)-one #
- SMR000009617
- 1566-37-6
- SCHEMBL8407246
- 3-(Methylsulfanyl)-6-phenyl-1,2,4-triazin-5(2H)-one
- STK858024
- SR-01000416222
- AB48859
- HMS2290D16
- AKOS002306972
- 3-methylsulfanyl-6-phenyl-4H-1,2,4-triazin-5-one
- SCHEMBL836159
- 3-(methylsulfanyl)-6-phenyl-1,2,4-triazin-5-ol
- DTXSID10338624
- CHEMBL1503827
- 3-(Methylthio)-6-phenyl-1,2,4-triazin-5(4H)-one
- Cambridge id 6049951
- HMS645C03
- 3-Methylthio-6-phenyl-5-oxo-4,5-dihydro-1,2,4-triazine
- 3-Methylsulfanyl-6-phenyl-4H-[1,2,4]triazin-5-one
- SR-01000416222-1
- AKOS002288726
- MLS000077112
- ChemDiv1_020463
- CCG-105186
- DA-09844
-
- Inchi: 1S/C10H9N3OS/c1-15-10-11-9(14)8(12-13-10)7-5-3-2-4-6-7/h2-6H,1H3,(H,11,13,14)
- InChI Key: XHHHXWUBPUAMPZ-UHFFFAOYSA-N
- SMILES: S(C)C1=NN=C(C(N1)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 219.04663309g/mol
- Monoisotopic Mass: 219.04663309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 79.1Ų
1,2,4-Triazin-5(2H)-one, 3-(methylthio)-6-phenyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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